Cas no 167631-58-5 (3-Iodo-1H-indole-2-carboxylic acid)

3-Iodo-1H-indole-2-carboxylic acid Properties

Names and Identifiers

• 3-Iodo-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid, 3-iodo-
• 3-IODOINDOLE-2-CARBOXYLIC ACID
• 1H-Indole-2-carboxylicacid,3-iodo
• DTXSID60375589
• AS-8357
• EN300-152620
• 1H-Indole-2-carboxylic acid, 3-iodo-
• AT33387
• FT-0709903
• CS-0448015
• SCHEMBL2724876
• AKOS015912265
• MFCD06657947
• Z1269193943
• 3-IODOINDOLE-2-CARBOXYLICACID
• 167631-58-5
• 3-iodo-1H-indole-2-carboxylic Acid
• DB-064652
• 3-Iodoindole-2-carboxylic acid
• +Expand

• MDL： MFCD06657947
• InChIKey： BKUHHQRXJHGQCF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6INO2/c10-7-5-3-1-2-4-6(5)11-8(7)9(12)13/h1-4,11H,(H,12,13)
• SMILES： C1=CC=C2C(=C1)C(=C(C(=O)O)N2)I

Computed Properties

• Exact Mass: 286.94400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 286.944
• Heavy Atom Count: 13
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• LogP: 2.47070
• PSA: 53.09000
• Refractive Index: 1.8
• Boiling Point: 463.8°C at 760 mmHg
• Flash Point: 234.3°C
• Density: 2.103